Cas no 1698254-77-1 (4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)-
• CAS No: 1698254-77-1
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5275929
• Update Time: 2025-05-22

4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)-

• Inchi： 1S/C11H9N3O2/c1-7-6-13-10(14-9(7)11(15)16)8-4-2-3-5-12-8/h2-6H,1H3,(H,15,16)
• InChI Key： PQSNSMZGAQFZPD-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2)=NC=C(C)C(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)-

Research Brief on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)- (CAS: 1698254-77-1)

Recent studies on 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)- (CAS: 1698254-77-1) have highlighted its potential as a key intermediate in the synthesis of novel pharmaceutical compounds. This compound, characterized by its pyrimidine and pyridine moieties, has garnered attention for its role in the development of small-molecule inhibitors targeting various disease pathways. Researchers have focused on its structural versatility and reactivity, which make it a valuable building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)- in the design of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers employed molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives, paving the way for further preclinical development.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized as a precursor for the synthesis of antiviral agents. The study revealed that modifications to the pyrimidine core enhanced the compound's ability to interfere with viral replication mechanisms, particularly in RNA viruses. This finding underscores the potential of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)- in addressing emerging infectious diseases.

In addition to its therapeutic applications, recent research has also investigated the compound's physicochemical properties. A 2023 study in Chemical & Pharmaceutical Bulletin provided detailed insights into its solubility, stability, and crystallinity, which are critical for formulation development. These properties were found to be highly tunable through slight structural modifications, offering flexibility in drug design.

Looking ahead, ongoing research aims to expand the utility of 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)- in targeted drug delivery systems. Preliminary data from a 2024 conference presentation suggested that the compound could be conjugated with nanoparticles to enhance bioavailability and reduce off-target effects. This approach holds promise for improving the efficacy and safety profile of next-generation therapeutics.

In conclusion, 4-Pyrimidinecarboxylic acid, 5-methyl-2-(2-pyridinyl)- (CAS: 1698254-77-1) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antiviral therapy, highlight its significance in drug discovery. Future studies are expected to further elucidate its mechanisms of action and optimize its derivatives for clinical use.